Cas no 2588-85-4 (Benzenamine, 3,3'-(1,3,4-oxadiazole-2,5-diyl)bis-)

• Product Name: Benzenamine, 3,3'-(1,3,4-oxadiazole-2,5-diyl)bis-
• CAS No: 2588-85-4
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 238417
• PubChem ID: 745991
• Update Time: 2025-04-19

Benzenamine, 3,3'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,3'-(1,3,4-oxadiazole-2,5-diyl)bis-
• 3-[5-(3-aminophenyl)-1,3,4-oxadiazol-2-yl]aniline
• AKOS000643077
• EU-0005786
• CCG-107298
• 2588-85-4
• HMS1379E16
• IDI1_002339
• STK520518
• 3,3'-(1,3,4-oxadiazole-2,5-diyl)dianiline
• SCHEMBL3422962
• {3-[5-(3-aminophenyl)-1,3,4-oxadiazol-2-yl]phenyl}amine
• DTXSID90353592
• ChemDiv2_003624
• 2,5-bis(3-aminophenyl)-1,3,4-oxadiazole

• Inchi： 1S/C14H12N4O/c15-11-5-1-3-9(7-11)13-17-18-14(19-13)10-4-2-6-12(16)8-10/h1-8H,15-16H2
• InChI Key： HJLLHYNMAUWCNS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)=NN=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 252.10126
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 90.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines